
safety, handling, and storage of 2-Methoxy-4-
nitroaniline powder

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methoxy-4-nitroaniline

Cat. No.: B147289 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Storage of 2-Methoxy-4-nitroaniline
Powder

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and

potential hazards of 2-Methoxy-4-nitroaniline powder. The information is compiled from

various safety data sheets and scientific publications to ensure a thorough understanding for

professionals working with this chemical.

Chemical Identification and Physical Properties
2-Methoxy-4-nitroaniline, also known as 4-Nitro-o-anisidine, is an organic compound used as

an intermediate in the synthesis of azo dyes and pigments, such as Pigment Yellow 74.[1][2] It

appears as a yellow to orange crystalline powder.[1][3]
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Property Value Reference

CAS Number 97-52-9 [4][5]

Molecular Formula C7H8N2O3 [5]

Molecular Weight 168.15 g/mol [4]

Melting Point 140-142 °C [6]

Boiling Point Decomposes [7]

Solubility in Water Slightly soluble (0.2 g/L) [7]

Appearance
Yellow to orange crystalline

powder
[1][3]

Odor Odorless to characteristic [5][7]

Hazard Identification and Classification
2-Methoxy-4-nitroaniline is classified as a hazardous chemical. It is harmful if swallowed, in

contact with skin, or if inhaled.[4][5] It is also suspected of causing cancer and genetic defects

and may cause damage to organs through prolonged or repeated exposure.[8][9]
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Hazard Class Category Hazard Statement

Acute Oral Toxicity Category 4 H302: Harmful if swallowed

Acute Dermal Toxicity Category 4
H312: Harmful in contact with

skin

Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled

Carcinogenicity Category 2
H351: Suspected of causing

cancer

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment, Chronic Hazard
Category 2

H411: Toxic to aquatic life with

long lasting effects

Toxicological Data
Toxicological studies have been conducted to determine the acute and chronic effects of 2-
Methoxy-4-nitroaniline.

Toxicity
Endpoint

Species Route Value Reference

LD50 (Lethal

Dose, 50%)
Rat Oral 997 mg/kg [4]

Bacterial

Mutagenicity

Salmonella

typhimurium

TA100 and TA98

In vitro

Positive (with

and without

metabolic

activation)

[3]

Experimental Protocols
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Detailed experimental protocols for the toxicological evaluation of 2-Methoxy-4-nitroaniline
are often proprietary. However, based on published research, the following methodologies have

been employed:

Bacterial Mutagenicity Assay (Ames Test)
A study investigating the genotoxicity of 2-Methoxy-4-nitroaniline utilized the bacterial reverse

mutation assay, commonly known as the Ames test.[3]

Objective: To assess the potential of the test chemical to induce gene mutations in bacteria.

Methodology:

Strains of Salmonella typhimurium (TA100 and TA98) that are sensitive to mutation are

used.

The bacteria are exposed to various concentrations of 2-Methoxy-4-nitroaniline, both

with and without an external metabolic activation system (S9 mix), which simulates

mammalian metabolism.[3]

The cultures are incubated, and the number of revertant colonies (bacteria that have

mutated back to a state where they can grow in the absence of a specific nutrient) is

counted.

A significant increase in the number of revertant colonies compared to the control group

indicates a mutagenic effect.[3] In the case of 2-Methoxy-4-nitroaniline, significant

increases in mutant colonies were observed at concentrations of 250-1000 μ g/plate .[3]

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is mandatory when handling 2-Methoxy-4-nitroaniline
powder to minimize exposure.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[7]
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Emergency eyewash stations and safety showers must be readily available.[7]

Personal Protective Equipment
PPE Category Specification Reference

Eye/Face Protection
Chemical safety goggles or a

face shield.
[10]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).
[11]

Skin and Body Protection
Protective clothing, including a

lab coat and closed-toe shoes.
[10]

Respiratory Protection

A NIOSH/MSHA-approved

respirator should be used

when engineering controls are

not sufficient to maintain

airborne concentrations below

exposure limits or when

handling large quantities.

[10]

Handling Workflow Diagram
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Caption: Workflow for the safe handling of 2-Methoxy-4-nitroaniline powder.
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Storage and Stability
Proper storage is crucial to maintain the integrity of 2-Methoxy-4-nitroaniline and to prevent

hazardous situations.

Storage Parameter Recommendation Reference

Temperature
Store below +30°C in a cool,

dry place.
[1]

Container Keep container tightly closed. [10]

Ventilation Store in a well-ventilated area. [10]

Security Store locked up. [12]

Incompatible Materials
2-Methoxy-4-nitroaniline should be stored away from the following incompatible materials to

avoid hazardous reactions:

Acids[10]

Strong oxidizing agents[10]

Acid anhydrides[10]

Acid chlorides[10]

Chloroformates[10]

Hazardous Decomposition Products
When heated to decomposition, 2-Methoxy-4-nitroaniline may emit toxic fumes, including:

Nitrogen oxides (NOx)[7]

Carbon monoxide (CO)[7]

Carbon dioxide (CO2)[7]
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Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.

First Aid Measures
Exposure Route First Aid Procedure Reference

Inhalation

Remove the individual to fresh

air. If breathing is difficult,

administer oxygen. Seek

immediate medical attention.

[10]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing. Seek medical

attention if irritation persists.

[10]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, including under the

eyelids. Seek immediate

medical attention.

[10]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water and

seek immediate medical

attention.

[11]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment (PPE) as outlined in

Section 5.2.

Containment and Cleanup: For solid spills, avoid creating dust. Moisten the material with a

suitable solvent (e.g., 60-70% ethanol) before sweeping it up and placing it in a sealed

container for disposal. Decontaminate the spill area with a soap and water solution.[13]
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Logical Relationship Diagram for Emergency
Response
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Caption: Logical workflow for responding to an exposure to 2-Methoxy-4-nitroaniline.
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This guide is intended to provide essential safety, handling, and storage information for 2-
Methoxy-4-nitroaniline powder. It is not exhaustive, and users should always consult the most

current Safety Data Sheet (SDS) from their supplier and adhere to all applicable institutional

and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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